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Compound of Interest

Compound Name: Acid Yellow 9 monosodium salt

Cat. No.: B1371584 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Yellow 9 monosodium salt, an azo dye, is a versatile chemical compound with

applications spanning environmental science, materials science, and analytical chemistry. This

technical guide provides a detailed overview of its core properties, experimental protocols for

its various applications, and a summary of key quantitative data. Its utility in biodegradation

studies, as a pH indicator, and in dyeing processes for various materials are explored in depth.

Core Properties and Quantitative Data
Acid Yellow 9 monosodium salt is characterized by the following physicochemical properties.

The quantitative data is summarized in the tables below for easy reference.

Property Value

Molecular Weight 379.34 g/mol

Molecular Formula C₁₂H₁₀N₃NaO₆S₂

Appearance Solid

Synonyms
Hydrogen 4-aminoazobenzene-3,4'-

disulphonate sodium salt, C.I. 13015

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1371584?utm_src=pdf-interest
https://www.benchchem.com/product/b1371584?utm_src=pdf-body
https://www.benchchem.com/product/b1371584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical Properties of Acid Yellow 9 Monosodium Salt

Wavelength (nm) Molar Absorptivity (ε) Solvent/Condition

~390 Not specified Basic aqueous solution

~500 Not specified
Acidic aqueous solution (pH

1.40 - 0.44)

Table 2: UV-Vis Absorption Data

Experimental Protocols
This section details the methodologies for key experiments involving Acid Yellow 9
monosodium salt.

Biodegradation by Pseudomonas fluorescens
Acid Yellow 9 monosodium salt can be utilized as a sole source of carbon and nitrogen by

the bacterium Pseudomonas fluorescens, making it a model compound for bioremediation

studies.

Experimental Protocol:

Bacterial Cultivation: Cultivate Pseudomonas fluorescens in a suitable nutrient medium.

Dye Exposure: Introduce Acid Yellow 9 monosodium salt to the bacterial culture at a

concentration of 50-200 mg/L.

Incubation: Maintain the culture at a growth temperature of 30-37°C.

Degradation Monitoring: At regular intervals, withdraw aliquots of the culture medium.

Centrifuge the samples to pellet the bacterial cells and collect the supernatant.

Analysis: Measure the absorbance of the supernatant using a UV-Vis spectrophotometer at

the dye's maximum absorbance wavelength to determine the decrease in concentration over

time. Alternatively, use High-Performance Liquid Chromatography (HPLC) for a more

detailed analysis of the dye and its degradation products.
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Biodegradation Experimental Workflow.

pH-Dependent Colorimetric Analysis in Multilayer Films
Acid Yellow 9 exhibits significant color changes in response to pH variations, a property that

can be harnessed in the development of pH sensors.

Experimental Protocol:

Substrate Preparation: Clean glass microscope slides by immersing them in a piranha

solution (a mixture of sulfuric acid and hydrogen peroxide) for 24 hours.

Film Assembly: Use a layer-by-layer assembly technique to deposit multilayer films of a

cationic polyelectrolyte (e.g., poly(allylamine hydrochloride)) and Acid Yellow 9 onto the

prepared glass slides.

pH Exposure: Submerge the multilayer films into aqueous solutions of varying pH (e.g., from

0.2 to 2.2) for 30 seconds to allow for equilibration.

Drying: Gently dry the films with a stream of air.

Spectroscopic Analysis: Immediately analyze the films using a UV-Vis spectrophotometer to

record the absorption spectra at different pH values. The color change from yellow/orange to

red and then to deep blue at very low pH can be quantified by observing the shifts in the

absorption peaks.[1]
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pH-Dependent Analysis Workflow.

Dyeing of Textiles and Leather
Acid Yellow 9 is used for dyeing protein fibers such as silk and wool, as well as synthetic

polyamides like nylon. It is also employed in leather dyeing.

Fabric Preparation: Wash the silk fabric to remove any sizing or impurities.

Dye Bath Preparation: In a stainless steel pot, dissolve the Acid Yellow 9 powder in hot water

(below simmering temperature). The amount of dye required is typically 2-4% of the dry

weight of the fabric for a medium shade.
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Dyeing: Add the pre-wetted silk to the dyebath. Stir for several minutes.

Acidification: Add white vinegar or citric acid to the dyebath to lower the pH.

Heating: Maintain the temperature just below a simmer and stir for 20-30 minutes.

Rinsing: Remove the fabric from the dyebath, and rinse with a neutral soap and then with

cool water until the water runs clear.

Dye Bath Preparation: Prepare a dyebath containing water, the polyamide material, and the

Acid Yellow 9 dye.

pH Control: Initially, the pH of the dyebath should be high enough to inhibit the dye from

striking the material too quickly. An alkaline composition can be added to achieve this.

Acid Donor Addition: Add an acid-producing agent (acid donor) to the dyebath.

Heating: Gradually raise the temperature of the dyebath (e.g., at a rate of 1.5°F per minute to

180°F). The heat will cause the acid donor to hydrolyze, slowly decreasing the pH. This

controlled pH drop allows for a gradual and uniform diffusion of the dye into the polyamide

fibers.

Rinsing: Once the desired shade is achieved and the dyebath is exhausted, rinse the

material thoroughly.

Leather Preparation: The leather is typically wetted in an alkaline solution (e.g., with

ammonia) before dyeing.

Dye Bath Preparation: Prepare a dyebath with water at approximately 60°C.

Dyeing: The leather is introduced into the dyebath containing the Acid Yellow 9 dye.

Fixation: After a period of dyeing to allow for penetration, an acid (such as formic acid) is

added to the dyebath to fix the dye to the leather fibers.

Rinsing and Finishing: The dyed leather is then rinsed and undergoes further finishing

processes.
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Logical Flow for Dyeing Processes.

Conclusion
Acid Yellow 9 monosodium salt is a valuable compound for a range of scientific applications.

Its utility in studying microbial degradation pathways offers insights into bioremediation

strategies. Its distinct pH-dependent colorimetric properties make it a candidate for the

development of novel sensor technologies. Furthermore, its established use in the dyeing

industry for protein and polyamide fibers underscores its practical importance. The
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experimental protocols provided in this guide serve as a foundational resource for researchers

and professionals working with this versatile azo dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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